Cas no 1289385-23-4 (2-[(4-Hydroxycyclohexyl)amino]pyridine-3-carbonitrile)

• Product Name: 2-[(4-Hydroxycyclohexyl)amino]pyridine-3-carbonitrile
• CAS No: 1289385-23-4
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 2164294
• Update Time: 2025-06-14

2-[(4-Hydroxycyclohexyl)amino]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (1R,4r)-2-(4-hydroxy-cyclohexylamino)-nicotinonitrile
• 2-[(4-hydroxycyclohexyl)amino]pyridine-3-carbonitrile
• 2-((4-Hydroxycyclohexyl)amino)nicotinonitrile
• 2-(4-Hydroxy-cyclohexylamino)-nicotInonitrile
• SBB075614
• Z31243205
• (1R,4R)-2-(4-Hydroxy-cyclohexylamino)nicotinonitrile
• 2-[(4-Hydroxycyclohexyl)amino]pyridine-3-carbonitrile

• Inchi： 1S/C12H15N3O/c13-8-9-2-1-7-14-12(9)15-10-3-5-11(16)6-4-10/h1-2,7,10-11,16H,3-6H2,(H,14,15)
• InChI Key： VECYBVRSUGIFCI-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC1C(C#N)=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Topological Polar Surface Area: 68.9

Additional information on 2-[(4-Hydroxycyclohexyl)amino]pyridine-3-carbonitrile

Recent Advances in the Study of 2-[(4-Hydroxycyclohexyl)amino]pyridine-3-carbonitrile (CAS: 1289385-23-4)

2-[(4-Hydroxycyclohexyl)amino]pyridine-3-carbonitrile (CAS: 1289385-23-4) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of kinase inhibition and cancer therapy. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, pharmacological properties, and potential clinical applications.

The compound's unique structure, featuring a pyridine-3-carbonitrile core and a hydroxycyclohexylamino substituent, has been identified as a key scaffold for the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Recent research has demonstrated that 2-[(4-Hydroxycyclohexyl)amino]pyridine-3-carbonitrile exhibits selective inhibition against specific kinase targets, making it a promising candidate for further drug development.

In a study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of derivatives based on the 2-[(4-Hydroxycyclohexyl)amino]pyridine-3-carbonitrile scaffold. The study revealed that modifications to the hydroxycyclohexylamino group could significantly enhance the compound's binding affinity and selectivity for certain kinases. These findings underscore the potential of this scaffold for the design of next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's pharmacokinetic properties. The study highlighted its favorable metabolic stability and oral bioavailability, which are critical factors for its development as a therapeutic agent. Additionally, in vitro and in vivo experiments demonstrated promising antitumor activity, further supporting its potential as a lead compound for cancer therapy.

Despite these encouraging results, challenges remain in the optimization of 2-[(4-Hydroxycyclohexyl)amino]pyridine-3-carbonitrile for clinical use. Issues such as solubility, toxicity, and drug-drug interactions need to be addressed through further structural modifications and preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 2-[(4-Hydroxycyclohexyl)amino]pyridine-3-carbonitrile (CAS: 1289385-23-4) represents a promising scaffold for the development of kinase inhibitors with potential applications in cancer therapy. Recent studies have provided valuable insights into its structural and pharmacological properties, paving the way for future research and clinical translation. Continued exploration of this compound and its derivatives is expected to yield novel therapeutic agents with significant clinical impact.